Cas no 6479-93-2 (2-Phenazinecarbonitrile)

2-Phenazinecarbonitrile structure
2-Phenazinecarbonitrile structure
Product Name:2-Phenazinecarbonitrile
CAS No:6479-93-2
MF:C13H7N3
MW:205.214781999588
CID:415587
PubChem ID:609490
Update Time:2025-04-19

2-Phenazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Phenazinecarbonitrile
    • phenazine-2-carbonitrile
    • YSCK0395
    • DTXSID50346081
    • 6479-93-2
    • Q63408963
    • SCHEMBL1996329
    • 2-Cyanophenazine
    • IWDIQIINIKFOEB-UHFFFAOYSA-N
    • Inchi: 1S/C13H7N3/c14-8-9-5-6-12-13(7-9)16-11-4-2-1-3-10(11)15-12/h1-7H
    • InChI Key: IWDIQIINIKFOEB-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C2C=CC(C#N)=CC=12

Computed Properties

  • Exact Mass: 205.06411
  • Monoisotopic Mass: 205.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57
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